Cas no 85049-37-2 (9-Octadecenoic acid, 2-ethylhexyl ester, (9E)-)

• Product Name: 9-Octadecenoic acid, 2-ethylhexyl ester, (9E)-
• CAS No: 85049-37-2
• MF: C₂₆H₅₀O₂
• MW: 394.674008846283
• CID: 727439
• Update Time: 2023-08-03

9-Octadecenoic acid, 2-ethylhexyl ester, (9E)- Chemical and Physical Properties

Names and Identifiers

• Fattyacids, C16-18 and C18-unsatd., 2-ethylhexyl esters
• 2-Ethylhexyl oleate
• 9-Octadecenoic acid, 2-ethylhexyl ester, (9E)-
• 2-ethylhexyl octadec-9-enoate

• Inchi： 1S/C26H50O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-19-20-21-23-26(27)28-24-25(6-3)22-8-5-2/h14-15,25H,4-13,16-24H2,1-3H3/b15-14+
• InChI Key： FOKDITTZHHDEHD-CCEZHUSRSA-N
• SMILES： O(C(CCCCCCC/C=C/CCCCCCCC)=O)CC(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 348
• Topological Polar Surface Area: 26.3